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Compound of Interest

Compound Name: Danthron

Cat. No.: B1669808 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Danthron (also known as Chrysazin or 1,8-Dihydroxyanthraquinone) is a naturally occurring

anthraquinone found in plants like rhubarb.[1] It is a bioactive compound recognized for its role

in regulating glucose and lipid metabolism through the activation of AMP-activated protein

kinase (AMPK).[2][3] Due to its therapeutic potential, Danthron is utilized in various research

applications, including studies on cancer, metabolic disorders, and its properties as a fungicide

and antioxidant.[1][4]

Like many organic small molecules, Danthron has poor solubility in aqueous solutions, making

Dimethyl Sulfoxide (DMSO) the recommended solvent for preparing high-concentration stock

solutions for in vitro studies.[5][6] This document provides a detailed protocol for the

preparation, storage, and handling of Danthron stock solutions using DMSO to ensure

experimental reproducibility and accuracy.

Compound Information and Properties
A summary of the key chemical and physical properties of Danthron is presented below.
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Property Value Reference

Synonyms
Dantron, Chrysazin, 1,8-

Dihydroxyanthraquinone
[2][7][8]

CAS Number 117-10-2 [2][8][9]

Molecular Formula C₁₄H₈O₄ [2][7][9]

Molecular Weight 240.21 g/mol [2][6][7]

Appearance Orange to brown solid powder [2][10]

Solubility and Storage
Proper storage and handling are critical to maintain the stability and efficacy of Danthron. It is

recommended to use fresh, anhydrous DMSO for dissolution, as absorbed moisture can

reduce solubility.[5][6]

Table 3.1: Solubility of Danthron

Solvent Concentration Notes Reference

DMSO
4 - 5 mg/mL (16.65 -

20.82 mM)

Sonication or

ultrasound is

recommended

[2][6][7]

Water Insoluble - [6]

Ethanol
Insoluble or slightly

soluble (<1 mg/mL)
- [6][7]

Table 3.2: Recommended Storage Conditions
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Form
Storage
Temperature

Duration Notes Reference

Powder -20°C 3 years
Keep away from

moisture
[2][6][7]

4°C 2 years [2]

In DMSO -80°C 1-2 years

Aliquot to avoid

repeated freeze-

thaw cycles

[2][6][7]

-20°C 1 year [2]

Experimental Protocols
4.1. Safety Precautions

Danthron: Handle Danthron powder in a chemical fume hood. Wear appropriate personal

protective equipment (PPE), including gloves, a lab coat, and safety glasses.

DMSO: DMSO is a potent solvent that can readily penetrate the skin, potentially carrying

dissolved substances with it.[11] Always wear gloves and handle with care.

4.2. Protocol 1: Preparation of a 10 mM Danthron Stock Solution in DMSO

This protocol describes the preparation of a high-concentration primary stock solution.

Materials:

Danthron powder (CAS: 117-10-2)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Vortex mixer
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Sonicator (water bath)

Procedure:

Calculate Required Mass: Use the following formula to determine the mass of Danthron
needed: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular

Weight ( g/mol ) / 1000

Example for 1 mL of a 10 mM solution: Mass (mg) = 10 mM x 1 mL x 240.21 g/mol / 1000

= 2.4021 mg

Weigh Danthron: Carefully weigh the calculated amount of Danthron powder and place it

into a sterile microcentrifuge tube.

Add DMSO: Add the calculated volume of anhydrous DMSO to the tube.

Dissolution: Vortex the tube vigorously for 1-2 minutes. If the powder is not fully dissolved,

place the tube in a water bath sonicator for 5-10 minutes, or until the solution is clear.[4][7]

Gentle warming to 37°C can also aid dissolution.[5]

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes to prevent contamination and degradation from repeated freeze-thaw cycles.[2][12]

Store the aliquots at -20°C or -80°C as per the guidelines in Table 3.2.

4.3. Protocol 2: Preparation of a 10 µM Working Solution for Cell Culture

This protocol describes the dilution of the DMSO stock solution into an aqueous medium for

cell-based assays.

Materials:

10 mM Danthron stock solution in DMSO

Sterile cell culture medium or buffer (e.g., PBS)

Sterile tubes for dilution

Procedure:
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Intermediate Dilution (Recommended): To prevent precipitation, first prepare an intermediate

dilution. For example, dilute the 10 mM stock solution 1:100 in DMSO to create a 100 µM

solution.

Final Dilution: Add the required volume of your cell culture medium to a sterile tube.

Slow Addition: While gently vortexing the tube of medium, slowly add the required volume of

the Danthron stock (or intermediate stock) to reach the final desired concentration.[5]

Example for a 1 mL final volume of 10 µM working solution from a 10 mM stock:

Volume of Stock (µL) = (Final Conc. (µM) x Final Vol. (mL)) / Stock Conc. (mM)

Volume of Stock (µL) = (10 µM x 1 mL) / 10 mM = 1 µL

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Final DMSO Concentration: Ensure the final concentration of DMSO in the working solution

is non-toxic to the cells. A concentration of ≤0.1% is generally considered safe for most cell

lines, though some robust lines can tolerate up to 0.5%.[5][13] Always include a vehicle

control (medium with the same final DMSO concentration) in your experiments.

Visualized Workflows
The following diagrams illustrate the key experimental processes.
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Protocol 1: Stock Solution Preparation

Start

Calculate Mass of Danthron
(e.g., 2.4 mg for 1mL of 10 mM)

Weigh Danthron Powder

Add Anhydrous DMSO

Vortex & Sonicate
Until Dissolved

Aliquot into
Single-Use Tubes

Store at -20°C or -80°C

End

Click to download full resolution via product page

Caption: Workflow for preparing a Danthron stock solution in DMSO.
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Protocol 2: Working Solution Preparation

Start with 10 mM
Danthron Stock
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Verify Final DMSO Conc.
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Caption: Workflow for diluting Danthron stock for cell-based assays.

Application Example: AMPK Pathway Activation
Danthron functions as an activator of the AMPK signaling pathway.[2] In cell-based assays,

such as those using HepG2 or C2C12 cells, Danthron has been shown to dose-dependently

promote the phosphorylation of AMPK and its downstream target, acetyl-CoA carboxylase

(ACC), at concentrations ranging from 0.1 µM to 10 µM.[2][10] When designing experiments, it

is advisable to perform a dose-response study to determine the optimal concentration for the

specific cell line and experimental conditions.

Troubleshooting
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Issue Possible Cause Suggested Solution

Compound precipitates upon

dilution in aqueous medium.

Low aqueous solubility; rapid

change in solvent polarity.

Perform serial dilutions. Add

the DMSO stock solution

slowly to the aqueous medium

while vortexing to ensure rapid

dispersion.[5] Consider using a

co-solvent if issues persist.

Inconsistent results between

experiments.

Degradation of stock solution

due to repeated freeze-thaw

cycles; variable cell conditions.

Use fresh aliquots for each

experiment.[13] Ensure

consistency in cell passage

number and confluency.

Prepare fresh working

solutions for each use.[2]

High cell death in vehicle

control group.

DMSO concentration is too

high for the cell line.

Reduce the final DMSO

concentration to a non-toxic

level (typically <0.1-0.5%).[13]

Perform a DMSO toxicity curve

for your specific cell line to

determine its tolerance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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